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Compound of Interest

Compound Name: Desertomycin A

Cat. No.: B15597087 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of Desertomycin A, a macrolide antibiotic

with significant potential in drug development. This document is intended for researchers,

scientists, and professionals in the field of pharmacology and drug discovery.

Chemical Structure and Physicochemical Properties
Desertomycin A is a 42-membered macrocyclic lactone produced by various species of

Streptomyces. Its complex structure features a polyol chain, a sugar moiety, and an amino

group.

Table 1: Physicochemical Properties of Desertomycin A
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Property Value Source

Molecular Formula C61H109NO21

Molecular Weight 1192.5 g/mol

Appearance White solid

Solubility

Soluble in ethanol, methanol,

DMF, DMSO; Limited water

solubility

Storage Temperature -20°C

CAS Number 121820-50-6

Biological and Pharmacological Properties
Desertomycin A exhibits a broad spectrum of biological activities, making it a compound of

interest for further investigation.

Antimicrobial Activity
Desertomycin A demonstrates potent activity against a range of Gram-positive and Gram-

negative bacteria, as well as yeasts and fungi. Of particular note is its activity against

Mycobacterium tuberculosis, the causative agent of tuberculosis.

Table 2: Antimicrobial Activity of Desertomycin A and Related Compounds
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Organism Compound MIC/EC50 Source

Mycobacterium

tuberculosis
Desertomycin A EC50: 25 µg/mL

Mycobacterium

tuberculosis
Desertomycin G MIC: 16 µg/mL

Gram-positive

bacteria (general)
Desertomycin A Active

Gram-negative

bacteria (general)
Desertomycin A Active

Yeasts and Fungi

(general)
Desertomycin A Active

Antitumor Activity
Recent studies have highlighted the cytotoxic effects of desertomycins against various human

tumor cell lines. For instance, Desertomycin G, a related compound, has shown activity against

human breast adenocarcinoma (MCF-7) and colon carcinoma (DLD-1) cell lines, while not

affecting normal mammary fibroblasts.

Mechanism of Action
The primary mechanism of action of Desertomycin A appears to be the disruption of the

plasma membrane's integrity. This leads to a significant leakage of potassium ions from the

cell. At higher concentrations, it has also been observed to affect protein synthesis. While the

precise signaling pathways affected by Desertomycin A have not been fully elucidated, its

membrane-disrupting activity is a key aspect of its biological function. Molecular docking

studies have suggested that desertomycins can bind to bacterial proteins such as RPSL,

RPLC, and CLPC1, which are involved in ribosome function and protein quality control.
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Caption: Proposed mechanism of action for Desertomycin A.

Experimental Protocols
The following sections outline the general methodologies employed in the study of

Desertomycin A.

Isolation and Purification
Desertomycin A is typically isolated from the fermentation broth of Streptomyces species. A

general workflow for its isolation and purification is as follows:
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To cite this document: BenchChem. [Desertomycin A: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597087#desertomycin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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